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Compound of Interest

Compound Name: Sodium cobaltinitrite

Cat. No.: B080926 Get Quote

Introduction

Sodium cobaltinitrite, with the chemical formula Na₃[Co(NO₂)₆], is an inorganic coordination

compound.[1] It serves as a crucial reagent in analytical chemistry, primarily for the qualitative

and quantitative determination of potassium ions, as well as ammonium and thallium ions.[1][2]

The principle of its application lies in the formation of a sparingly soluble, yellow precipitate of

the double salt, K₂Na[Co(NO₂)₆]·H₂O, upon reaction with potassium ions in a weakly acidic

solution.[1] This allows for the gravimetric or turbidimetric analysis of potassium in various

samples.

Chemical Properties and Stability

Sodium cobaltinitrite is a yellow to brownish-yellow crystalline powder that is soluble in water

and slightly soluble in alcohol.[3] Aqueous solutions of sodium cobaltinitrite are known to be

unstable and can decompose over time, especially when stored at room temperature.[3][4][5]

Decomposition is characterized by the evolution of nitrogen dioxide gas and a color change in

the solution.[5][6] It is recommended to prepare the reagent fresh every 2-3 weeks or to

stabilize the solution, for instance, by adding a small amount of methanol.[4][5] The solid

reagent, if stored properly in a cool, dry place away from light and moisture, has an indefinite

shelf life.[3][7]
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In the context of research and drug development, the accurate determination of potassium ion

concentrations is critical in various physiological and biochemical studies. Sodium
cobaltinitrite reagent can be employed in:

Biochemical Assays: Measuring potassium ion fluxes across cell membranes or in enzymatic

reactions where potassium is a cofactor.

Formulation Development: Assessing the potassium content in drug formulations and

excipients.

Quality Control: Ensuring the purity of raw materials and final products by testing for

potassium impurities.

Experimental Protocols
Protocol 1: Preparation of Sodium Cobaltinitrite Reagent Solution

This protocol describes the synthesis of a sodium cobaltinitrite solution suitable for the

qualitative and quantitative analysis of potassium ions.

Materials:

Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O) or Cobalt(II) chloride hexahydrate

(CoCl₂·6H₂O)

Sodium nitrite (NaNO₂)

Glacial acetic acid (CH₃COOH)

Distilled or deionized water

Ethanol or Methanol (for precipitation/stabilization)

Equipment:

Beakers

Graduated cylinders
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Magnetic stirrer and stir bar

Fume hood

Filter paper and funnel or Büchner funnel with vacuum flask

Glass storage bottle (amber colored recommended)

Procedure:

Solution A Preparation: Dissolve the specified amount of the cobalt(II) salt in distilled water.

(See Table 1 for quantities).

Solution B Preparation: In a separate beaker, dissolve the specified amount of sodium nitrite

in distilled water. (See Table 1 for quantities).

Reaction: While stirring vigorously, slowly add Solution A to Solution B in a fume hood.

Acidification: Carefully add glacial acetic acid to the mixture. The addition of acid will cause

the evolution of brown fumes of nitrogen dioxide (NO₂), indicating the oxidation of Co(II) to

Co(III).[6]

Oxidation: Continue stirring and gently bubble air through the solution to facilitate the

removal of excess nitrogen dioxide and promote complete oxidation. The reaction is

complete when the evolution of gas ceases.[6]

Filtration: Filter the resulting solution to remove any impurities or undissolved particles.

Final Dilution: Dilute the filtered solution to the final volume with distilled water.

Storage: Store the reagent in a tightly capped, preferably amber-colored bottle in a cool, dark

place. For prolonged storage, a few drops of methanol can be added to stabilize the solution.

[4]

Data Presentation: Reagent Quantities for Preparation
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Reagent Method 1[8] Method 2[4] Method 3[6]

Cobalt(II) Nitrate

Hexahydrate
0.75 g 7.5 g 3 g

Sodium Nitrite 6.0 g 60 g 10 g

Glacial Acetic Acid 1.5 mL 15 mL 2 mL

Initial Water (Cobalt

Salt)
3.0 mL 30 mL -

Initial Water (Sodium

Nitrite)
3.0 mL 30 mL 20 mL

Final Volume 25 mL 250 mL Not specified

Protocol 2: Isolation of Solid Sodium Cobaltinitrite

For applications requiring the solid reagent, the following precipitation and isolation steps can

be performed.

Procedure:

Preparation: Prepare the sodium cobaltinitrite solution as described in Protocol 1.

Precipitation: To the concentrated solution, add a sufficient volume of cold ethanol or

methanol with constant stirring to precipitate the sodium cobaltinitrite.[9]

Filtration: Collect the yellow precipitate by vacuum filtration using a Büchner funnel.[9]

Washing: Wash the crystals with a small amount of cold ethanol to remove impurities.[9]

Drying: Dry the purified crystals in a desiccator or at a low temperature to obtain the solid

sodium cobaltinitrite.

Visualization of Experimental Workflow
Diagram of Sodium Cobaltinitrite Reagent Preparation
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Workflow for Sodium Cobaltinitrite Reagent Preparation

Reagent Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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